Cas no 1214339-91-9 (3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde)

• Product Name: 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde
• CAS No: 1214339-91-9
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4964310
• Update Time: 2025-06-07

3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde
• 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)12-2-1-9(8-18)7-11(12)10-3-5-17-6-4-10/h1-8H
• InChI Key： QWZQZHDTOUIUDY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=CC=1C1C=CN=CC=1)(F)F

Computed Properties

• Exact Mass: 251.05579836 g/mol
• Monoisotopic Mass: 251.05579836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30
• Molecular Weight: 251.20

Additional information on 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde

Introduction to 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde (CAS No. 1214339-91-9) and Its Applications in Modern Chemical Biology

3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde, identified by the chemical abstracts service number CAS No. 1214339-91-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a pyridine ring conjugated with a benzaldehyde moiety, further substituted with a trifluoromethyl group at the para position. The unique combination of these functional groups imparts distinct electronic and steric properties, making it a versatile scaffold for the development of novel bioactive molecules.

The trifluoromethyl group, a key structural feature, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This modification has been extensively explored in medicinal chemistry to optimize pharmacokinetic profiles and improve therapeutic efficacy. In contrast, the pyridine ring serves as a privileged scaffold in medicinal chemistry due to its prevalence in biologically active compounds and its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions.

Recent advancements in the synthesis and application of 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde have highlighted its potential in the design of small-molecule inhibitors for therapeutic targets. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, where the pyridine-pyrimidine hybrid structures derived from this compound exhibit promising inhibitory activity against cancer-related kinases. The trifluoromethyl group plays a critical role in modulating the binding affinity of these inhibitors to their target enzymes, thereby enhancing their potency.

The benzaldehyde moiety in 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde also contributes to its versatility as a building block for heterocyclic compounds. Researchers have leveraged this aldehyde group for condensation reactions with various nitrogen-containing heterocycles, such as pyrazoles, triazoles, and imidazoles, to generate novel scaffolds with potential biological activity. These derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties, underscoring the compound's broad applicability in drug discovery.

In the realm of synthetic methodologies, 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde has been employed in cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex molecular architectures. These reactions enable the introduction of diverse substituents at strategic positions within the molecule, further expanding its synthetic utility. The ability to functionalize both the pyridine and benzaldehyde moieties allows for the creation of libraries of derivatives with tailored properties for high-throughput screening and lead optimization.

The compound's electronic properties, influenced by the electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the pyridine ring, make it an attractive candidate for applications in materials science and organic electronics. For example, derivatives of 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde have been explored as components in organic light-emitting diodes (OLEDs) and photovoltaic devices due to their ability to absorb light across multiple wavelengths and exhibit efficient charge transport properties.

From a computational chemistry perspective, density functional theory (DFT) studies on 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde have provided insights into its molecular structure and reactivity. These studies have elucidated the role of intramolecular hydrogen bonding networks involving the pyridine nitrogen and carbonyl oxygen atoms, which are crucial for stabilizing reactive intermediates during synthetic transformations. Additionally, DFT calculations have been used to predict binding affinities between this compound and biological targets, aiding in rational drug design.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for 3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde. Researchers have explored catalytic methods that minimize waste generation and energy consumption while maintaining high yields and selectivity. Such approaches align with global efforts to promote environmentally friendly practices in chemical synthesis.

In conclusion,3-(Pyridin-4-yl)-4-(trifluoromethyl)benzaldehyde (CAS No. 1214339-91-9) represents a valuable intermediate with diverse applications across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel bioactive molecules with enhanced pharmacological properties. As research continues to uncover new synthetic strategies and applications for this compound,its significance is expected to grow further, contributing to advancements in drug discovery and materials science.